Cas no 1306395-61-8 (4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline)

• Product Name: 4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline
• CAS No: 1306395-61-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 4587150
• PubChem ID: 61311569
• Update Time: 2025-10-29

4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline
• 4-methoxy-3-(6-methylpyridazin-3-yl)oxyaniline
• Z1569708843
• 4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline

• Inchi： 1S/C12H13N3O2/c1-8-3-6-12(15-14-8)17-11-7-9(13)4-5-10(11)16-2/h3-7H,13H2,1-2H3
• InChI Key： IOAHBUVNSVJCAZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1C=C(C=CC=1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.4
• Topological Polar Surface Area: 70.3

Additional information on 4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline

Comprehensive Overview of 4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline (CAS No. 1306395-61-8)

4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline (CAS No. 1306395-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methoxy and pyridazine functional groups, exhibits promising properties for applications in drug discovery and crop protection. Its molecular structure, combining an aniline core with a methylpyridazine moiety, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like 4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a kinase inhibitor or herbicide precursor, aligning with trends in precision medicine and green chemistry. The compound’s CAS No. 1306395-61-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of 4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline typically involves multi-step reactions, including etherification and amination processes. Its logP value and solubility profile are critical parameters for formulation scientists, especially when designing oral bioavailability-enhanced drugs. Recent patents highlight its utility in cancer immunotherapy and neurodegenerative disease research, addressing pressing global health challenges.

From an industrial perspective, CAS No. 1306395-61-8 is often discussed in the context of scalable synthesis and cost-effective production. Innovations in catalytic methods and flow chemistry have improved its accessibility for contract research organizations (CROs). Environmental concerns also drive interest in its biodegradability and eco-toxicity profiles, key factors for REACH compliance.

Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing 4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline. Its stability under various pH conditions and photodegradation behavior are frequently studied to ensure shelf-life optimization. These aspects resonate with the growing focus on quality-by-design (QbD) principles in chemical manufacturing.

In summary, 4-Methoxy-3-[(6-methylpyridazin-3-yl)oxy]aniline (CAS No. 1306395-61-8) represents a cutting-edge compound bridging medicinal chemistry and agrochemical innovation. Its interdisciplinary applications and alignment with sustainable development goals (SDGs) ensure its continued prominence in scientific literature and industrial pipelines.